Cas no 36175-37-8 (4H-1,2,4-Triazole,4-(1,1-dimethylethyl)-)

• Product Name: 4H-1,2,4-Triazole,4-(1,1-dimethylethyl)-
• CAS No: 36175-37-8
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• CID: 296130
• PubChem ID: 5256688
• Update Time: 2025-04-19

4H-1,2,4-Triazole,4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,4-(1,1-dimethylethyl)-
• 4-tert-Butyl-1,2,4-triazole
• SCHEMBL2602171
• 36175-37-8
• 4-(tert-Butyl)-4H-1,2,4-triazole
• AKOS017413467

• Inchi： 1S/C6H11N3/c1-6(2,3)9-4-7-8-5-9/h4-5H,1-3H3
• InChI Key： BFNQTPVVSOLNOR-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1)C(C)(C)C

Computed Properties

• Exact Mass: 125.09543
• Monoisotopic Mass: 125.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 30.7A^2

Experimental Properties

• PSA: 30.71